Cas no 1214182-75-8 (4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid)

• Product Name: 4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid
• CAS No: 1214182-75-8
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• MDL: MFCD14496267
• CID: 4686094
• Update Time: 2025-07-17

4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

• MDL： MFCD14496267
• Inchi： 1S/C14H15N3O3/c1-20-11-5-3-2-4-8(11)12-13-9(15-7-16-13)6-10(17-12)14(18)19/h2-5,7,10,12,17H,6H2,1H3,(H,15,16)(H,18,19)
• InChI Key： BLUBUPXNKWMIDX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C2=C(CC(C(=O)O)N1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Topological Polar Surface Area: 87.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

Chemical Profile of 4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS No. 1214182-75-8)

4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid, identified by its CAS number 1214182-75-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a methoxyphenyl substituent and a carboxylic acid functional group at the 6-position of the imidazopyridine core contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery programs.

The imidazopyridine core is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, this class of compounds has been studied for their potential applications in the treatment of neurological disorders, inflammation, and cancer. The 6-carboxylic acid moiety in 4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid not only influences the compound's solubility and pharmacokinetic behavior but also provides a site for further chemical modification to enhance its bioactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with biological targets with high accuracy. Studies suggest that the imidazo[4,5-c]pyridine scaffold can effectively modulate the activity of enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways. The 2-Methoxyphenyl group is particularly interesting as it can engage in hydrophobic interactions and π-stacking interactions with protein binding pockets, potentially enhancing binding affinity.

In vitro studies have demonstrated that derivatives of imidazopyridines exhibit a range of biological activities. For instance, certain analogs have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. Additionally, modifications at the 6-position have been found to influence the compound's ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. The carboxylic acid group at the 6-position also offers opportunities for prodrug development or conjugation with other bioactive molecules.

The synthesis of 4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The construction of the imidazopyridine ring typically involves condensation reactions between appropriate precursors under acidic or basic conditions. The introduction of the methoxyphenyl group is often achieved through nucleophilic aromatic substitution or cross-coupling reactions. Finally, functionalization at the 6-position with a carboxylic acid group can be accomplished using oxidation or carboxylation techniques.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may possess anti-inflammatory and anticancer properties. In particular, its ability to inhibit inflammatory cytokine production has been observed in cell-based assays. Furthermore, its interaction with tumor-specific enzymes has been explored as a potential therapeutic strategy for oncological applications. The unique structural features of this compound make it an attractive candidate for further development into novel therapeutic agents.

As computational methods continue to improve, virtual screening techniques are being increasingly employed to identify promising candidates like 4-(2-Methoxyphenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid (CAS No. 1214182-75-8) from large chemical libraries. These approaches allow researchers to rapidly assess the potential bioactivity of thousands of compounds before undertaking costly wet-lab experiments. The integration of machine learning models into drug discovery pipelines has further accelerated the process by predicting binding affinities andADMET properties with remarkable accuracy.

The future direction of research on this compound may include exploring its mechanism of action at a molecular level and optimizing its chemical structure for improved efficacy and selectivity. Additionally，investigations into its pharmacokinetic properties will be crucial for determining its suitability for clinical development. Collaborative efforts between synthetic chemists，biologists，and computer scientists will be essential in translating laboratory findings into tangible therapeutic benefits.

In conclusion,4-(2-Methoxyphenyl)-3H\textemdash}4\textemdash} H\textemdash}5\textemdash} H\textemdash} 6\textemdash} H\textemdash}7\textemdash} H\-imidazo\[ \text{ } \text{ } \text{ } \]\[ \text{ } \]\[ \text{ } \]\[ \]\[ \]\[ \]\[ \]\[ \]\[ \]\]pyridine\-6\-carboxylic acid (CAS No.\textemdash}121\textemdash} 14182\-75\-8) represents a structurally intriguing compound with significant potential in pharmaceutical research.\ Its unique combination of functional groups and biological activities makes it a valuable scaffold for developing novel therapeutics.\ Further exploration into its synthesis,\ pharmacology,\ and computational modeling will undoubtedly yield important insights into its therapeutic applications.